(4As,8aR)-7-(2-chloropropanoyl)-4,4a,5,6,8,8a-hexahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one

• IUPAC Name: (4aS,8aR)-7-(2-chloropropanoyl)-4,4a,5,6,8,8a-hexahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one
• InChI: InChI=1S/C10H15ClN2O3/c1-6(11)9(14)13-3-2-7-5-16-10(15)12-8(7)4-13/h6-8H,2-5H2,1H3,(H,12,15)/t6?,7-,8+/m1/s1
• InChI Key: MAOVLTFEYNJJRQ-VVXQKDJTSA-N
• Canonical SMILES: CC(C(=O)N1CCC2COC(=O)NC2C1)Cl
• Isomeric SMILES: CC(C(=O)N1CC[C@@H]2COC(=O)N[C@H]2C1)Cl
• Molecular Formula: C10H15ClN2O3
• Molecular Weight: 246.69 g/mol

Description

The compound is a complex organic molecule. It contains a pyrido[3,4-d][1,3]oxazin-2-one ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in organic chemistry and are often found in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the pyrido[3,4-d][1,3]oxazin-2-one ring and the various substituents attached to it.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The oxazinone ring, for example, might be reactive towards nucleophiles. Additionally, the chloropropanoyl group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the nature and arrangement of its atoms.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its biological activity and potential uses in medicine or other fields.